Cas no 493-05-0 (Isochroman)
Isochroman is a heterocyclic organic compound characterized by a benzene ring fused to a tetrahydropyran ring, with the chemical formula C9H10O. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and agrochemicals. Its stable bicyclic structure and functionalizability make it valuable for constructing complex molecular frameworks. Key advantages include its compatibility with various reaction conditions, such as hydrogenation and electrophilic substitution, enabling precise modifications. Additionally, its rigid scaffold contributes to enhanced stereochemical control in synthetic applications. Isochroman derivatives are also explored for their potential biological activities, further underscoring their utility in medicinal chemistry research.

Isochroman structure
Product name:Isochroman
Isochroman Chemical and Physical Properties
Names and Identifiers
-
- Isochroman
- 3,4-Dihydro-1H-2-benzopyran
- isochromane
- 3,4-dihydro-1H-isochromene
- 1H-2-Benzopyran,3,4-dihydro
- 3,4-dihydro-1H-benzo[c]pyran
- NSC-63362
- DTXSID50197757
- EN300-52549
- I0514
- NSC 63362
- Z756090080
- CHEBI:33225
- AKOS009157107
- NSC63362
- AM85788
- 493-05-0
- Q27115605
- 3,4-Dihydro-1H-2-benzopyran; isochromane
- UNII-2CA7RAZ2PM
- 3,4-Dihydro-1H-2-benzopyrane
- SCHEMBL8262
- CS-W002017
- MFCD00006913
- 2CA7RAZ2PM
- 3,4-Dihydro-1H-isochromene #
- SY018228
- PS-4588
- AC-5320
- Isochroman, 99%
- 1H-2-Benzopyran, 3,4-dihydro-
- NS00031888
- A871817
- FT-0614301
- InChI=1/C9H10O/c1-2-4-9-7-10-6-5-8(9)3-1/h1-4H,5-7H
- 1H-2-Benzopyran,4-dihydro-
- 1,2,3,4-TETRAHYDROBENZO(C)PYRAN
- EINECS 207-774-0
- DB-013321
- DTXCID10120248
- 207-774-0
-
- MDL: MFCD00006913
- Inchi: InChI=1S/C9H10O/c1-2-4-9-7-10-6-5-8(9)3-1/h1-4H,5-7H2
- InChI Key: HEBMCVBCEDMUOF-UHFFFAOYSA-N
- SMILES: C1CC2=CC=CC=C2CO1
Computed Properties
- Exact Mass: 134.07300
- Monoisotopic Mass: 134.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 9.2A^2
- Tautomer Count: nothing
- Surface Charge: 0
Experimental Properties
- Color/Form: Colorless to Yellow Liquid
- Density: 1.067 g/mL at 25 °C(lit.)
- Melting Point: 4.35°C
- Boiling Point: 110°C/25mmHg(lit.)
- Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
- Refractive Index: n20/D 1.545(lit.)
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 9.23000
- LogP: 1.75930
- Solubility: Slightly soluble in water
Isochroman Security Information
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H227
- Warning Statement: P210-P280-P370+P378-P403+P235-P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S24/25
-
Hazardous Material Identification:
- Safety Term:S24/25
- Storage Condition:Inert atmosphere,Room Temperature
Isochroman Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Isochroman Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIAN DING Biotechnology Co., Ltd. | IQ503-100g |
Isochroman |
493-05-0 | 98% | 100g |
¥218.0 | 2022-06-10 | |
BAI LING WEI Technology Co., Ltd. | 178567-5G |
Isochroman, 98% |
493-05-0 | 98% | 5G |
¥ 60 | 2022-04-26 | |
BAI LING WEI Technology Co., Ltd. | 178567-25G |
Isochroman, 98% |
493-05-0 | 98% | 25G |
¥ 97 | 2022-04-26 | |
Enamine | EN300-52549-50.0g |
3,4-dihydro-1H-2-benzopyran |
493-05-0 | 95% | 50.0g |
$51.0 | 2023-07-10 | |
Ambeed | A148812-500g |
Isochroman |
493-05-0 | 98% | 500g |
$183.0 | 2025-02-27 | |
Ambeed | A148812-1kg |
Isochroman |
493-05-0 | 98% | 1kg |
$319.0 | 2025-02-27 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018349-100g |
Isochroman |
493-05-0 | 99% | 100g |
¥220 | 2024-05-23 | |
Ambeed | A148812-100g |
Isochroman |
493-05-0 | 98% | 100g |
$43.0 | 2025-02-27 | |
TRC | I790400-100g |
Isochroman |
493-05-0 | 100g |
$ 185.00 | 2022-06-04 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I90210-25g |
Isochroman |
493-05-0 | 25g |
¥58.0 | 2021-09-09 |
Isochroman Related Literature
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1. Stereoselective isomerisations of 4-(2′,5′-dimethoxyphenyl)-2,5-dimethyl-1,3-dioxolanes and their 2′-chloro-5′-methoxyphenyl analogues. Temperature-dependent diastereoselective formation of isochromanesRobin G. F. Giles,Rodney W. Rickards,Badra S. Senanayake J. Chem. Soc. Perkin Trans. 1 1997 3361
-
J. Feng,M. F. Lv,G. P. Lu,C. Cai Org. Chem. Front. 2015 2 60
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Ming-Hong Liao,Meng Zhang,Dai-Hui Hu,Rui-Han Zhang,Yan Zhao,Shan-Shan Liu,Yun-Xia Li,Wei-Lie Xiao,E Tang Org. Biomol. Chem. 2020 18 4034
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Edwin M. Mmutlane,Joseph P. Michael,Ivan R. Green,Charles B. de Koning Org. Biomol. Chem. 2004 2 2461
-
Junjie Tong,Yang Zhang,Yang Xu,Yangyang Han,Chuan Li,Wenying Zhuang,Yongsheng Che RSC Adv. 2023 13 6124
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:493-05-0)Isochroman

Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:493-05-0)Isochroman

Purity:99%/99%
Quantity:500g/1kg
Price ($):165.0/287.0